Cas no 2171906-02-6 (1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-4-methylpentanoyl}pyrrolidine-3-carboxylic acid)

• Product Name: 1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-4-methylpentanoyl}pyrrolidine-3-carboxylic acid
• CAS No: 2171906-02-6
• MF: C₂₇H₃₂N₂O₅
• MW: 464.553387641907
• CID: 6182963
• PubChem ID: 165809097
• Update Time: 2025-05-27

1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-4-methylpentanoyl}pyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-4-methylpentanoyl}pyrrolidine-3-carboxylic acid
• 2171906-02-6
• EN300-1494861
• 1-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-4-methylpentanoyl}pyrrolidine-3-carboxylic acid

• Inchi： 1S/C27H32N2O5/c1-17(2)13-19(25(30)29-12-11-18(15-29)26(31)32)14-28-27(33)34-16-24-22-9-5-3-7-20(22)21-8-4-6-10-23(21)24/h3-10,17-19,24H,11-16H2,1-2H3,(H,28,33)(H,31,32)
• InChI Key： HISJLJKIMUPMON-UHFFFAOYSA-N
• SMILES： O=C(C(CNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)CC(C)C)N1CCC(C(=O)O)C1

Computed Properties

• Exact Mass: 464.23112213g/mol
• Monoisotopic Mass: 464.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 719
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 95.9Ų

Additional information on 1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-4-methylpentanoyl}pyrrolidine-3-carboxylic acid

Recent Advances in the Study of 1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-4-methylpentanoyl}pyrrolidine-3-carboxylic acid (CAS: 2171906-02-6)

The compound 1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-4-methylpentanoyl}pyrrolidine-3-carboxylic acid (CAS: 2171906-02-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has been the subject of several studies aimed at exploring its potential applications in drug discovery and development. The presence of the fluorenylmethoxycarbonyl (Fmoc) protecting group and the pyrrolidine-3-carboxylic acid moiety suggests its utility in peptide synthesis and as a building block for more complex pharmacophores.

Recent research has focused on the synthetic pathways and optimization strategies for this compound. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel, high-yield synthesis method that significantly reduces the number of steps required to produce 2171906-02-6. This advancement is expected to facilitate its broader use in medicinal chemistry, particularly in the development of peptide-based therapeutics. The study also highlighted the compound's stability under various conditions, making it a reliable candidate for further modifications.

In addition to its synthetic applications, 2171906-02-6 has shown promise in biological assays. Preliminary data from a recent in vitro study demonstrated its ability to modulate specific enzymatic activities, particularly those involved in inflammatory pathways. This finding opens up potential avenues for the development of anti-inflammatory agents. However, further in vivo studies are required to validate these effects and assess the compound's pharmacokinetic properties.

Another area of interest is the compound's role in targeted drug delivery systems. Researchers have explored its incorporation into nanoparticle formulations, leveraging its structural features to enhance drug loading and release properties. A 2024 study in Advanced Drug Delivery Reviews reported that 2171906-02-6 could improve the stability and bioavailability of encapsulated therapeutics, particularly in the context of cancer treatment. These findings underscore the compound's versatility and potential impact on next-generation drug delivery technologies.

Despite these promising developments, challenges remain. The scalability of synthetic methods and the need for comprehensive toxicity studies are critical areas that require further investigation. Additionally, the precise mechanisms underlying the compound's biological activities are not yet fully understood, necessitating more detailed mechanistic studies. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to address these gaps and unlock the full potential of 2171906-02-6.

In conclusion, 1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-4-methylpentanoyl}pyrrolidine-3-carboxylic acid (CAS: 2171906-02-6) represents a promising candidate for various applications in chemical biology and pharmaceutical research. Its unique structural properties, combined with recent advancements in synthesis and biological evaluation, position it as a valuable tool for drug discovery and development. Continued research efforts will be crucial to fully elucidate its potential and translate these findings into clinically relevant therapies.